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Compound of Interest

Compound Name: N-Cyclopropylformamide

Cat. No.: B143999 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides a comprehensive overview of the health and safety information

available for N-Cyclopropylformamide (CAS No. 58644-54-5). It is intended for researchers,

scientists, and professionals in drug development who may handle this compound. Due to the

limited availability of specific experimental data for N-Cyclopropylformamide, this guide also

includes general safety principles for handling flammable and potentially hazardous chemicals.

Chemical and Physical Properties
N-Cyclopropylformamide is a flammable organic compound. While extensive experimental

data for its physical and chemical properties are not readily available in the public domain,

some key identifiers and computed properties are summarized below. Much of the available

safety data is extrapolated from similar formamide compounds and should be interpreted with

caution.
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Property Value Source

Chemical Abstracts Service

(CAS) Number
58644-54-5 [1][2]

Molecular Formula C₄H₇NO [1][2]

Molecular Weight 85.10 g/mol [1][2]

Storage Temperature
Sealed in dry, room

temperature.
[3]

Note: The majority of detailed physical properties such as boiling point, melting point, and flash

point found in general safety data sheets refer to related compounds like N,N-

Dimethylformamide and not specifically to N-Cyclopropylformamide.

Hazard Identification and Classification
N-Cyclopropylformamide is classified as a flammable liquid. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

information:

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquids 🔥 Danger

H225: Highly

flammable liquid and

vapor.[1]

It is important to note that some sources may list other potential hazards, but these are not

consistently reported and may be based on data from structurally related compounds.

Toxicological Information
Specific toxicological data for N-Cyclopropylformamide, such as LD50 (median lethal dose)

and LC50 (median lethal concentration), are not available in the reviewed literature.[4][5][6] The

toxicological properties have not been fully investigated.[4] Therefore, it should be handled with

the appropriate caution afforded to all novel chemical entities. General toxicological information

for formamide-related compounds suggests potential for skin and eye irritation.[4]
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Experimental Protocols
Detailed experimental protocols for the toxicological or safety evaluation of N-
Cyclopropylformamide are not publicly available. Standard methodologies for assessing

chemical hazards, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD) for acute toxicity studies (e.g., OECD TG 402, 403, 420, 423, 425, 436),

would be appropriate for generating such data.[6]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with N-
Cyclopropylformamide.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedures

should be conducted to determine the appropriate level of PPE. General recommendations

include:
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PPE Category Specification

Eye Protection
Chemical safety goggles or a face shield should

be worn.

Hand Protection

Chemical-resistant gloves are required. While

specific compatibility data for N-

Cyclopropylformamide is unavailable, materials

such as butyl rubber, neoprene, or nitrile rubber

are often recommended for handling organic

solvents.[7][8] Always check the glove

manufacturer's compatibility chart.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. For larger quantities or in case of potential

splashing, chemical-resistant coveralls may be

necessary.[8]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of vapors. If engineering

controls are not sufficient, a NIOSH-approved

respirator with appropriate organic vapor

cartridges should be used.

Storage Requirements
N-Cyclopropylformamide should be stored in a cool, dry, and well-ventilated area away from

sources of ignition.[3] Keep containers tightly closed when not in use. It should be stored

separately from incompatible materials.

Incompatible Materials
While a specific list of incompatible materials for N-Cyclopropylformamide is not provided, it

should be kept away from strong oxidizing agents.[4] As a general precaution, avoid contact

with strong acids and bases.

Emergency Procedures
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First Aid Measures
The following are general first-aid procedures for chemical exposure. Seek immediate medical

attention if symptoms persist or are severe.

Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water and give

them a small amount of water to drink. Never

give anything by mouth to an unconscious

person.

Fire-Fighting Measures
N-Cyclopropylformamide is a flammable liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[4]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area. Wear appropriate personal

protective equipment (see Section 5.1). Ensure adequate ventilation. Remove all sources of

ignition.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, labeled container for disposal.

Logical Workflows
The following diagrams illustrate general workflows for handling chemicals and responding to

emergencies.
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A simplified workflow for handling N-Cyclopropylformamide.

Spill Response Workflow
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A general workflow for responding to a chemical spill.

Ecotoxicological Information
No specific ecotoxicity data for N-Cyclopropylformamide was found.[9][10][11] Due to the

lack of data, release into the environment should be avoided. All waste should be disposed of

in accordance with local, state, and federal regulations.
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Signaling Pathways and Biological Activity
There is no available information in the scientific literature regarding the specific signaling

pathways or biological activities of N-Cyclopropylformamide.

Disclaimer: This document is intended as a guide and is not exhaustive. All users should

consult the most up-to-date Safety Data Sheet (SDS) from their supplier and conduct a

thorough risk assessment before handling N-Cyclopropylformamide. All laboratory work

should be conducted by trained personnel in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143999#n-cyclopropylformamide-health-and-safety-
information-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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